Cas no 10518-86-2 (8-Methylimidazo[1,2-a]pyridine hydrochloride)

• Product Name: 8-Methylimidazo[1,2-a]pyridine hydrochloride
• CAS No: 10518-86-2
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• CID: 1028724
• PubChem ID: 57374581
• Update Time: 2025-08-02

8-Methylimidazo[1,2-a]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Methylimidazo[1,2-a]pyridine hydrochloride
• 8-methyl-imidazo[1,2-a]pyridine hydrochloride
• AG-L-60288
• AK137417
• CTK6C2718
• KB-46890
• QC-8801
• 10518-86-2
• 8-Methylimidazo[1,2-a]pyridine HCl
• DB-360051
• BS-26181
• 8-Methylimidazo[1,2-a]pyridinehydrochloride
• 8-methylimidazo[1,2-a]pyridine;hydrochloride
• 8-Methyl-imidazo[1,2-a]pyridine HCl
• G11010
• 8-Methylimidazo[1,2-a]pyridine--hydrogen chloride (1/1)
• DTXSID30724924

• Inchi： 1S/C8H8N2.ClH/c1-7-3-2-5-10-6-4-9-8(7)10;/h2-6H,1H3;1H
• InChI Key： ZWKYEKQYSKMOES-UHFFFAOYSA-N
• SMILES： Cl.N12C=CN=C1C(C)=CC=C2

Computed Properties

• Exact Mass: 168.0454260g/mol
• Monoisotopic Mass: 168.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3Ų

Additional information on 8-Methylimidazo[1,2-a]pyridine hydrochloride

8-Methylimidazo[1,2-a]pyridine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 10518-86-2, commonly referred to as 8-Methylimidazo[1,2-a]pyridine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their diverse applications in drug discovery and materials science. The imidazo[1,2-a]pyridine core structure is particularly interesting due to its unique electronic properties and potential for bioactivity.

8-Methylimidazo[1,2-a]pyridine hydrochloride has been extensively studied for its role in various biological systems. Recent research has highlighted its potential as a neuroprotective agent, with studies demonstrating its ability to modulate neurotransmitter systems and reduce oxidative stress in neuronal cells. This makes it a promising candidate for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 8-Methylimidazo[1,2-a]pyridine hydrochloride involves a multi-step process that typically includes the formation of the imidazopyridine ring system followed by functionalization with a methyl group and subsequent acidification with hydrochloric acid. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

In terms of applications, 8-Methylimidazo[1,2-a]pyridine hydrochloride has found utility in both academic research and industrial settings. Its role as a building block in medicinal chemistry has led to its incorporation into various drug candidates targeting central nervous system disorders. Additionally, its photochemical properties make it a valuable component in materials science, particularly in the development of advanced optical materials.

Recent studies have also explored the pharmacokinetic profile of 8-Methylimidazo[1,2-a]pyridine hydrochloride, providing insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for optimizing its therapeutic potential and ensuring safety profiles in preclinical models.

Moreover, the compound's ability to act as a template for further functionalization has opened new avenues for drug design. Researchers have utilized it to develop derivatives with enhanced bioavailability and selectivity, paving the way for next-generation therapeutics.

In conclusion, 8-Methylimidazo[1,2-a]pyridine hydrochloride (CAS No. 10518-86-2) stands out as a versatile molecule with significant implications across multiple disciplines. Its continued exploration in both basic and applied research ensures its relevance in advancing scientific knowledge and practical applications.